Cas no 893726-65-3 (2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide)

• Product Name: 2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide
• CAS No: 893726-65-3
• MF: C₂₁H₂₅N₅O₂S
• MW: 411.52050280571
• CID: 5232853
• PubChem ID: 16637112
• Update Time: 2025-08-05

2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[5-[4-(1,1-dimethylethyl)phenyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-, hydrazide
• 2-{[5-(4-tert-Butylphenyl)-4-(4-methoxyphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• 2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide

• Inchi： 1S/C21H25N5O2S/c1-21(2,3)15-7-5-14(6-8-15)19-24-25-20(29-13-18(27)23-22)26(19)16-9-11-17(28-4)12-10-16/h5-12H,13,22H2,1-4H3,(H,23,27)
• InChI Key： ZZWAUSJWCOHTDK-UHFFFAOYSA-N
• SMILES： C(NN)(=O)CSC1N(C2=CC=C(OC)C=C2)C(C2=CC=C(C(C)(C)C)C=C2)=NN=1

Additional information on 2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide

2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide: A Comprehensive Overview

The compound 2-{5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide, with CAS No. 893726-65-3, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development.

The molecular structure of this compound comprises several key functional groups and substituents that contribute to its chemical properties and biological activity. The 1,2,4-triazole ring system is a central feature of this molecule, which is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions. The presence of the tert-butyl and methoxy groups further enhances the molecule's stability and bioavailability.

Recent studies have explored the potential of this compound as a candidate for anti-inflammatory and anti-cancer therapies. Researchers have reported that the compound exhibits significant inhibitory effects on inflammatory pathways, particularly through modulation of the NF-kB signaling cascade. Additionally, its ability to induce apoptosis in cancer cells has been highlighted in several preclinical models.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the triazole ring via a click chemistry approach and subsequent functionalization with the acetohydrazide group.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical studies, suggesting its potential for oral administration. However, further investigations are needed to evaluate its long-term safety and efficacy in human subjects.

The discovery and development of this compound underscore the importance of collaborative efforts between chemists, biologists, and pharmacologists in advancing novel therapeutic agents. As research continues to unfold, it is anticipated that this compound will play a pivotal role in addressing unmet medical needs.